Cas no 2228913-88-8 (4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole)

• Product Name: 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole
• CAS No: 2228913-88-8
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6386255
• PubChem ID: 165740182
• Update Time: 2025-05-26

4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole
• EN300-1997195
• 2228913-88-8

• Inchi： 1S/C9H14ClN3O/c1-2-13-6-12-8(10)9(13)14-7-3-4-11-5-7/h6-7,11H,2-5H2,1H3
• InChI Key： NKXNIACINVQDTE-UHFFFAOYSA-N
• SMILES： ClC1=C(N(C=N1)CC)OC1CNCC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole

Professional Introduction to 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole (CAS No. 2228913-88-8)

4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole, identified by its CAS number 2228913-88-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development. The presence of both chloro and ethyl substituents, along with a pyrrolidinyl moiety, contributes to its versatile reactivity and biological activity.

The compound’s imidazole core is a well-known pharmacophore in medicinal chemistry, often associated with various biological targets such as enzymes and receptors. The specific arrangement of functional groups in 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole suggests that it may exhibit properties suitable for modulation of these targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have indicated that the pyrrolidinyl group can enhance binding affinity to certain proteins, which is a critical factor in drug design. The chloro substituent, on the other hand, may participate in hydrogen bonding or other non-covalent interactions, further influencing the compound’s efficacy.

In the context of modern drug discovery, the synthesis and optimization of derivatives of 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole are of particular interest. Researchers have been exploring various synthetic routes to introduce additional modifications while maintaining or improving biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural complexity efficiently.

The pharmacological profile of this compound is being actively studied in academic and industrial laboratories. Preliminary in vitro assays have shown that it may possess properties relevant to treating conditions such as inflammation and neurodegeneration. These findings align with the broader trend toward developing small-molecule modulators that target complex disease pathways.

The role of structural diversity in drug discovery cannot be overstated. The flexibility offered by the pyrrolidinyl group allows for conformational adjustments that can optimize interactions with biological targets. This adaptability is particularly valuable when designing molecules intended to bind to sites with high specificity and affinity. The chloro and ethyl groups further contribute to this diversity, enabling fine-tuning of physicochemical properties such as solubility and metabolic stability.

As our understanding of molecular interactions continues to evolve, so does our approach to drug development. The integration of machine learning algorithms has revolutionized the way researchers identify promising candidates like 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole. These tools can predict biological activity with increasing accuracy, allowing for more targeted experimentation and reducing the time required for lead optimization.

The synthesis of complex heterocycles remains a challenging yet rewarding aspect of organic chemistry. Advances in synthetic methodologies have made it possible to construct intricate molecular frameworks with greater ease than ever before. This progress has been instrumental in expanding the chemical space available for drug discovery, ensuring that compounds like 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole can be accessed and modified efficiently.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for developing probes used in biochemical research. Such probes can help elucidate mechanisms underlying various diseases, providing insights that may lead to novel treatment strategies.

In conclusion, 4-chloro-1-ethyl-5-(pyrrolidin-3-yloxy)-1H-imidazole (CAS No. 2228913-88-8) represents a compelling example of how structural innovation can drive progress in pharmaceutical chemistry. Its potential as a lead compound or research tool underscores the importance of continued exploration in this field. As new methodologies and computational tools become available, our ability to harness compounds like this one will only grow, offering hope for addressing some of the most pressing challenges in medicine today.